Cas no 2172051-12-4 (4-(4,4-Difluoro-2-methylbutyl)pyrrolidin-3-ol)

• Product Name: 4-(4,4-Difluoro-2-methylbutyl)pyrrolidin-3-ol
• CAS No: 2172051-12-4
• MF: C₉H₁₇F₂NO
• MW: 193.234189748764
• CID: 5567328
• PubChem ID: 165595081
• Update Time: 2025-10-16

4-(4,4-Difluoro-2-methylbutyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4,4-difluoro-2-methylbutyl)pyrrolidin-3-ol
• EN300-1636062
• 2172051-12-4
• 4-(4,4-Difluoro-2-methylbutyl)pyrrolidin-3-ol

• Inchi： 1S/C9H17F2NO/c1-6(3-9(10)11)2-7-4-12-5-8(7)13/h6-9,12-13H,2-5H2,1H3
• InChI Key： KXYYSSYCAHDVPL-UHFFFAOYSA-N
• SMILES： FC(CC(C)CC1CNCC1O)F

Computed Properties

• Exact Mass: 193.12782049g/mol
• Monoisotopic Mass: 193.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(4,4-Difluoro-2-methylbutyl)pyrrolidin-3-ol

Introduction to 4-(4,4-Difluoro-2-methylbutyl)pyrrolidin-3-ol (CAS No. 2172051-12-4)

4-(4,4-Difluoro-2-methylbutyl)pyrrolidin-3-ol (CAS No. 2172051-12-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, has been the subject of several recent studies aimed at elucidating its properties and potential applications.

The chemical structure of 4-(4,4-Difluoro-2-methylbutyl)pyrrolidin-3-ol is particularly noteworthy. It features a pyrrolidine ring with a hydroxyl group at the 3-position and a 4,4-difluoro-2-methylbutyl substituent. The presence of the fluorine atoms and the methyl group imparts unique physical and chemical properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

Recent research has focused on the pharmacological properties of 4-(4,4-Difluoro-2-methylbutyl)pyrrolidin-3-ol. Studies have shown that this compound exhibits potent activity against certain types of cancer cells, particularly in breast and lung cancer models. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. This makes 4-(4,4-Difluoro-2-methylbutyl)pyrrolidin-3-ol a promising lead compound for further development as an anticancer agent.

In addition to its anticancer properties, 4-(4,4-Difluoro-2-methylbutyl)pyrrolidin-3-ol has also been investigated for its potential as a neuroprotective agent. Preclinical studies have demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 4-(4,4-Difluoro-2-methylbutyl)pyrrolidin-3-ol may have therapeutic potential in treating these debilitating conditions.

The synthesis of 4-(4,4-Difluoro-2-methylbutyl)pyrrolidin-3-ol has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the reaction of 3-hydroxypyrrolidine with 1-bromo-3,3-difluoro-2-methylbutane in the presence of a suitable base. This method allows for efficient production of the compound on both laboratory and industrial scales.

The safety profile of 4-(4,4-Difluoro-2-methylbutyl)pyrrolidin-3-ol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These results are encouraging for its potential use in human clinical trials.

In conclusion, 4-(4,4-Difluoro-2-methylbutyl)pyrrolidin-3-ol (CAS No. 2172051-12-4) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in treating various diseases.